Cas no 10402-77-4 (5-PREGNEN-3BETA,17ALPHA,20ALPHA-TRIOL-11-ONE)

• Product Name: 5-PREGNEN-3BETA,17ALPHA,20ALPHA-TRIOL-11-ONE
• CAS No: 10402-77-4
• MF: C₂₁H₃₂O₄
• MW: 348.476387023926
• CID: 118581
• Update Time: 2023-11-19

5-PREGNEN-3BETA,17ALPHA,20ALPHA-TRIOL-11-ONE Chemical and Physical Properties

Names and Identifiers

• Pregn-5-en-11-one,3,17,20-trihydroxy-, (3b,20S)- (9CI)
• 3B,17ALPHA,20ALPHA-Trihydroxy-5-pregnen-11-one
• 5-PREGNEN-3B,17A,20A-TRIOL-11-ONE
• 5-PREGNEN-3BETA,17ALPHA,20ALPHA-TRIOL-11-ONE
• CID 91872286
• Pregn-5-en-11-one, 3,17,20-trihydroxy-, (3β,20S)- (9CI)

• Inchi： 1S/C21H32O4/c1-12(22)21(25)9-7-16-15-5-4-13-10-14(23)6-8-19(13,2)18(15)17(24)11-20(16,21)3/h4,12,14-16,18,22-23,25H,5-11H2,1-3H3/t12-,14-,15-,16-,18+,19-,20-,21-/m0/s1
• InChI Key： AWMPHQUAKWCWKE-SERXDUEGSA-N
• SMILES： O[C@]1([C@H](C)O)CC[C@H]2[C@@H]3CC=C4C[C@H](CC[C@]4(C)[C@H]3C(C[C@@]21C)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 627
• Topological Polar Surface Area: 77.8

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 522.9±50.0 °C(Predicted)
• pka: 14.51±0.70(Predicted)